Cas no 82819-88-3 (1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI))
82819-88-3 structure
Product Name:1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI)
CAS No:82819-88-3
MF:C8H14N4O2
MW:198.222361087799
CID:708604
Update Time:2023-03-28
1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylicacid, 3,5-diamino-, 2-methylpropyl ester
- 1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI)
- 1H-Pyrazole-4-carboxylic acid, 3,5-diamino-, 2-methylpropyl ester
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- Inchi: 1S/C8H14N4O2/c1-4(2)3-14-8(13)5-6(9)11-12-7(5)10/h4H,3H2,1-2H3,(H5,9,10,11,12)
- InChI Key: YCIRSTBYELPYAG-UHFFFAOYSA-N
- SMILES: N1C(N)=C(C(OCC(C)C)=O)C(N)=N1
Computed Properties
- Exact Mass: 198.112
- Monoisotopic Mass: 198.112
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107A^2
1H-Pyrazole-4-carboxylicacid,3,5-diamino-,2-methylpropylester(9CI) Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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